Cas no 1448030-40-7 (N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide)

• Product Name: N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide
• CAS No: 1448030-40-7
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 6209211
• PubChem ID: 71779229
• Update Time: 2025-06-08

N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide
• AKOS024628051
• 1448030-40-7
• N-(1-BENZYLPYRIDIN-4-YLIDENE)-2,2-DIMETHYLPROPANAMIDE
• N-(1-benzylpyridin-4(1H)-ylidene)pivalamide
• F2189-1020

• Inchi： 1S/C17H20N2O/c1-17(2,3)16(20)18-15-9-11-19(12-10-15)13-14-7-5-4-6-8-14/h4-12H,13H2,1-3H3
• InChI Key： AFPYAPPQNVFNCX-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)/N=C1\C=CN(C=C\1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 268.157563266g/mol
• Monoisotopic Mass: 268.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Dihydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Dihydropyridines

Additional information on N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide

Comprehensive Overview of N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide (CAS No. 1448030-40-7)

The compound N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide (CAS No. 1448030-40-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, this compound is often explored for its potential applications in drug discovery and development. The 1,4-dihydropyridine core, a well-known pharmacophore, is a key component of this molecule, contributing to its biological activity and versatility.

Researchers and industry professionals frequently search for information on N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide due to its relevance in medicinal chemistry. The compound's CAS number 1448030-40-7 is often used as a unique identifier in scientific databases, ensuring accurate retrieval of data. The growing interest in small molecule inhibitors and targeted therapies has further highlighted the importance of such compounds in modern drug development.

One of the most discussed topics in recent years is the role of 1,4-dihydropyridine derivatives in treating various health conditions. The N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide structure shares similarities with other clinically relevant molecules, making it a subject of intense study. Questions like "What are the potential therapeutic applications of 1448030-40-7?" and "How does the benzyl group influence the compound's bioavailability?" are commonly searched in academic and industry circles.

The synthesis and characterization of N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide involve advanced organic chemistry techniques. The presence of the 2,2-dimethylpropanamide moiety adds to the compound's stability and potential for further functionalization. Researchers often investigate the compound's structure-activity relationship (SAR) to optimize its properties for specific applications. This aligns with the broader trend of rational drug design, where molecular modifications are tailored to enhance efficacy and reduce side effects.

In the context of green chemistry and sustainable practices, the environmental impact of synthesizing such compounds is also a hot topic. The demand for eco-friendly synthesis routes for 1448030-40-7 reflects the industry's shift toward reducing hazardous waste and energy consumption. This aligns with global initiatives to promote sustainable pharmaceutical manufacturing, a theme frequently explored in scientific literature and conferences.

Another area of interest is the computational modeling of N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide. With the rise of artificial intelligence (AI) in drug discovery, researchers are leveraging machine learning algorithms to predict the compound's interactions with biological targets. Searches like "How can AI accelerate the development of 1,4-dihydropyridine-based drugs?" highlight the intersection of technology and chemistry in advancing this field.

The compound's potential as a building block for more complex molecules is another reason for its popularity. Its modular structure allows for the introduction of various substituents, enabling the creation of diverse chemical libraries. This is particularly valuable in high-throughput screening campaigns, where large sets of compounds are tested for biological activity. The CAS No. 1448030-40-7 thus serves as a critical reference point for chemists and pharmacologists alike.

In summary, N-(1-benzyl-1,4-dihydropyridin-4-ylidene)-2,2-dimethylpropanamide (CAS No. 1448030-40-7) is a compound of significant scientific and industrial interest. Its structural features, potential applications, and relevance to contemporary research trends make it a focal point in the fields of medicinal chemistry and drug development. As the demand for innovative therapeutics grows, compounds like this will continue to play a pivotal role in shaping the future of healthcare.